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Compound of Interest

Compound Name: 2-Isopropylbenzeneboronic acid

Cat. No.: B1303771 Get Quote

An In-depth Technical Guide to 2-Isopropylbenzeneboronic Acid: Physical Properties and

Stability For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Isopropylbenzeneboronic acid, also known as (2-isopropylphenyl)boronic acid, is an

organoboron compound with the chemical formula C9H13BO2.[1][2] It features a boronic acid

functional group (-B(OH)2) attached to a phenyl ring substituted with an isopropyl group at the

ortho position. This versatile reagent is of significant interest in organic synthesis, particularly

as a key building block in palladium-catalyzed Suzuki-Miyaura cross-coupling reactions to form

carbon-carbon bonds.[1][3] Its utility extends to medicinal chemistry and materials science,

where the unique properties of the boronic acid moiety are leveraged for various applications.

[1] This guide provides a comprehensive overview of its physical appearance, chemical

properties, and stability profile.

Physical and Chemical Properties
The fundamental physical and chemical characteristics of 2-Isopropylbenzeneboronic acid
are summarized in the table below for quick reference.
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Property Value Reference

Chemical Formula C9H13BO2 [1][2]

Molecular Weight 164.01 g/mol [2][4]

CAS Number 89787-12-2 [2]

Appearance
White to off-white or light

yellow solid (powder or crystal)
[4][5]

Melting Point 88-89 °C [6]

Purity Typically ≥97% [1][5]

Physical Appearance
2-Isopropylbenzeneboronic acid is a solid compound at room temperature. It typically

appears as a white to off-white or pale yellow crystalline powder.[1][4][5]

Solubility
This compound is generally soluble in polar organic solvents.[1] While specific quantitative

solubility data is not widely published, arylboronic acids as a class tend to exhibit good

solubility in solvents like ethers (e.g., diethyl ether, THF) and ketones, and very low solubility in

nonpolar hydrocarbon solvents.[7]

Stability and Handling
Chemical Stability: 2-Isopropylbenzeneboronic acid is stable under normal, recommended

storage conditions. However, like many boronic acids, it is susceptible to certain environmental

factors:

Anhydride Formation: Boronic acids have a tendency to undergo dehydration to form cyclic

trimers known as boroxines. Commercial samples of 2-Isopropylbenzeneboronic acid may

contain varying amounts of this corresponding anhydride.[4]

Hygroscopicity: The compound can be hygroscopic and should be protected from moisture.

Incompatibilities: It is incompatible with strong oxidizing agents and strong acids.
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Storage and Handling Recommendations: To ensure the integrity of the compound, the

following storage and handling procedures are recommended:

Storage: Keep the container tightly closed and store in a dry, cool, and well-ventilated place.

For long-term stability, refrigeration and storage under an inert atmosphere (e.g., nitrogen)

are advised.[5]

Handling: Use personal protective equipment (PPE), including safety glasses, gloves, and a

lab coat. Handle in a well-ventilated area or fume hood to avoid inhalation of dust, which may

cause respiratory irritation.[2][8] Avoid contact with skin and eyes, as it can cause irritation.[2]

[8]
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Diagram 1: Handling and Storage Workflow
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Caption: Diagram 1: Recommended workflow for handling and storage.
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Experimental Protocols
General Synthesis via Grignard Reaction
A common method for the synthesis of arylboronic acids is the reaction of a Grignard reagent

with a trialkyl borate, followed by acidic hydrolysis.

Methodology:

Grignard Reagent Formation: 2-Bromoisopropylbenzene is reacted with magnesium turnings

in an anhydrous ether solvent (e.g., THF or diethyl ether) under an inert atmosphere to form

the Grignard reagent, (2-isopropylphenyl)magnesium bromide.

Borylation: The freshly prepared Grignard solution is cooled (typically to -78 °C) and added

slowly to a solution of a trialkyl borate, such as trimethyl borate or triisopropyl borate, in

anhydrous ether.

Hydrolysis: After the reaction is complete, the mixture is warmed to room temperature and

then quenched by the slow addition of an aqueous acid (e.g., dilute HCl or H2SO4).

Workup and Purification: The organic layer is separated, and the aqueous layer is extracted

with an organic solvent. The combined organic extracts are washed, dried over an

anhydrous salt (e.g., MgSO4 or Na2SO4), and the solvent is removed under reduced

pressure. The crude product is then purified, typically by recrystallization or column

chromatography, to yield pure 2-Isopropylbenzeneboronic acid.

Characterization by ¹H NMR Spectroscopy
Nuclear Magnetic Resonance (NMR) spectroscopy is a primary technique used to confirm the

structure and assess the purity of 2-Isopropylbenzeneboronic acid.

Methodology:

Sample Preparation: Dissolve approximately 5-10 mg of the purified 2-
Isopropylbenzeneboronic acid in about 0.6-0.7 mL of a deuterated solvent (e.g., CDCl3,

d6-DMSO, or d4-methanol) in an NMR tube. Boronic acids can sometimes give broad peaks

or complex spectra due to the formation of boroxine anhydrides; using a solvent like d4-
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methanol can sometimes provide a clearer spectrum by forming the methyl boronate ester in

situ.[6]

Data Acquisition: Acquire the ¹H NMR spectrum using a standard NMR spectrometer (e.g.,

400 MHz).

Spectral Analysis: The resulting spectrum is analyzed for chemical shifts (δ), integration

values, and coupling patterns (multiplicity) to confirm the presence of the isopropyl group

protons and the aromatic protons, verifying that the structure is consistent with 2-
Isopropylbenzeneboronic acid.

Application in Suzuki-Miyaura Coupling
A principal application of 2-Isopropylbenzeneboronic acid is its use in the Suzuki-Miyaura

cross-coupling reaction to synthesize biaryl compounds.[3][9][10] This reaction involves the

palladium-catalyzed coupling of the boronic acid with an aryl or vinyl halide (or triflate).
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Diagram 2: Suzuki-Miyaura Catalytic Cycle
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Caption: Diagram 2: Key steps in the Suzuki-Miyaura reaction.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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